1-(3-Fluoro-4-isopropyl-pyridin-2-yl)-ethanone
Cat. No. B8548532
M. Wt: 181.21 g/mol
InChI Key: SLSYWOOCUCXZIX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08507682B2
Procedure details
1-(3-Fluoro-4-isopropyl-pyridin-2-yl)-ethanone (prepared in the previous step, 2.50 g, 15.15 mmol) and methyl hydrazine (1.04 g, 23.00 mmol) were combined in 8 mL of glycol. The reaction solution was stirred at 140° C. for 2 hours. After cooling, it was quenched with water, extracted with DCM, then washed with water, brine and concentrated. Column chromatography using 15 to 35% ethyl acetate in hexane as eluant afforded the title compound as a pale yellow solid. Spectroscopic data: 1H-NMR (300 MHz, CDCl3): δ ppm 1.39 (d, J=6.73 Hz, 6 H), 2.64 (s, 3 H), 3.65 (hept, J=6.73 Hz, 1 H), 4.23 (s, 3 H), 7.14 (d, J=4.69 Hz, 1 H), 8.44 (d, J=4.69 Hz 1 H).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methyl hydrazine
Quantity
1.04 g
Type
reactant
Reaction Step One
[Compound]
Name
glycol
Quantity
8 mL
Type
solvent
Reaction Step Two
Name
Identifiers
|
REACTION_CXSMILES
|
F[C:2]1[C:3]([C:11](=O)[CH3:12])=[N:4][CH:5]=[CH:6][C:7]=1[CH:8]([CH3:10])[CH3:9].[CH3:14][NH:15][NH2:16]>>[CH:8]([C:7]1[CH:6]=[CH:5][N:4]=[C:3]2[C:11]([CH3:12])=[N:16][N:15]([CH3:14])[C:2]=12)([CH3:10])[CH3:9]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
FC=1C(=NC=CC1C(C)C)C(C)=O
|
|
Name
|
methyl hydrazine
|
|
Quantity
|
1.04 g
|
|
Type
|
reactant
|
|
Smiles
|
CNN
|
Step Two
[Compound]
|
Name
|
glycol
|
|
Quantity
|
8 mL
|
|
Type
|
solvent
|
|
Smiles
|
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
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Setpoint
|
140 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The reaction solution was stirred at 140° C. for 2 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
After cooling
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
it was quenched with water
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
extracted with DCM
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with water, brine
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated
|
Outcomes
Product
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
